Cas no 22084-94-2 (7-Methoxy-4-methyl-coumarin-8-ol)

• Product Name: 7-Methoxy-4-methyl-coumarin-8-ol
• CAS No: 22084-94-2
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1090913
• PubChem ID: 596086
• Update Time: 2025-04-20

7-Methoxy-4-methyl-coumarin-8-ol Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-8-hydroxy-4-methylcoumarin
• 8-hydroxy-7-methoxy-4-methyl-chromen-2-one
• 8-Hydroxy-7-methoxy-4-methyl-2H-1-benzopyran-2-one
• 7-Methoxy-4-methyl-coumarin-8-ol
• BDBM50555094
• Coumarin-8-ol, 7-methoxy-4-methyl-
• 8-Hydroxy-7-methoxy-4-methyl-2H-chromen-2-one #
• CHEMBL4780696
• CS-0253686
• HHSJFOILNWMNFO-UHFFFAOYSA-N
• F83242
• AKOS022186221
• DB-264123
• PD166510
• MS-23122
• DTXSID401227217
• 8-Hydroxy-7-methoxy-4-methyl-2H-chromen-2-one
• HY-N10015
• 8-hydroxy-7-methoxy-4-methylchromen-2-one
• SCHEMBL15984891
• 22084-94-2

• Inchi： 1S/C11H10O4/c1-6-5-9(12)15-11-7(6)3-4-8(14-2)10(11)13/h3-5,13H,1-2H3
• InChI Key： HHSJFOILNWMNFO-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=CC(=C(C1=2)O)OC)=O

Computed Properties

• Exact Mass: 206.05800
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 156 ºC (ethanol )
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• PSA: 59.67000
• LogP: 1.81560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins